3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide

• IUPAC Name: 3-methyl-2-nitro-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H14N4O5S2/c1-11-3-2-4-14(15(11)21(23)24)16(22)19-12-5-7-13(8-6-12)28(25,26)20-17-18-9-10-27-17/h2-10H,1H3,(H,18,20)(H,19,22)
• InChI Key: VGPOFLHUTYLPRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O5S2
• Molecular Weight: 418.5 g/mol

Description

3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. This compound is known for its unique properties, including its ability to inhibit the activity of certain enzymes in the body.

Scientific Research Applications

3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide has been extensively studied for its potential applications in the field of medicine. This compound has been shown to inhibit the activity of certain enzymes in the body, including carbonic anhydrase and tubulin. Carbonic anhydrase inhibitors have been used in the treatment of glaucoma and other conditions, while tubulin inhibitors have been used in the treatment of cancer.

Mechanism of Action

The mechanism of action of 3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide involves the inhibition of carbonic anhydrase and tubulin. Carbonic anhydrase is an enzyme that plays a role in the regulation of pH in the body, while tubulin is a protein that is involved in cell division. By inhibiting the activity of these enzymes, this compound can affect various physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide depend on the specific enzymes that are inhibited. Carbonic anhydrase inhibitors have been shown to reduce intraocular pressure in the eye, making them useful in the treatment of glaucoma. Tubulin inhibitors have been shown to disrupt cell division, making them useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide has several advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of carbonic anhydrase and tubulin, making it useful in studies of these enzymes. However, its complex synthesis method and potential toxicity limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide. One direction is the development of more efficient synthesis methods for this compound. Another direction is the exploration of its potential applications in the treatment of various diseases, including glaucoma and cancer. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic use.
Conclusion
In conclusion, 3-methyl-2-nitro-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide is a complex chemical compound that has been extensively studied for its potential applications in the field of medicine. Its ability to inhibit the activity of certain enzymes in the body makes it a promising candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and potential therapeutic uses.